1-Ethyl-1-methyl-4-oxopiperidin-1-ium iodide

• IUPAC Name: 1-ethyl-1-methylpiperidin-1-ium-4-one;iodide
• InChI: InChI=1S/C8H16NO.HI/c1-3-9(2)6-4-8(10)5-7-9;/h3-7H2,1-2H3;1H/q+1;/p-1
• InChI Key: PIDODLRGSKHQDP-UHFFFAOYSA-M
• Canonical SMILES: CC[N+]1(CCC(=O)CC1)C.[I-]
• Molecular Formula: C8H16INO
• DSSTOX Substance ID: DTXSID80455155
• Molecular Weight: 269.12 g/mol
• CAS No.: 77542-18-8

Description

1-Ethyl-1-methyl-4-oxopiperidin-1-ium iodide is a quaternary ammonium compound with the molecular formula C8H16INO. It is known for its unique structure, which includes a piperidine ring substituted with an ethyl group, a methyl group, and a keto group at the 4-position. This compound is often used in various chemical and pharmaceutical applications due to its reactivity and stability .

Scientific Research Applications

1-Ethyl-1-methyl-4-oxopiperidin-1-ium iodide has several scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis, particularly in the preparation of other quaternary ammonium compounds and as a phase-transfer catalyst.

Biology: The compound is studied for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential use as a drug delivery agent due to its ability to form stable complexes with various drugs.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Safety and Hazards

The compound has been classified with the signal word "Warning". The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Preparation Methods

The synthesis of 1-Ethyl-1-methyl-4-oxopiperidin-1-ium iodide typically involves the quaternization of 4-oxopiperidine with ethyl iodide and methyl iodide. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general synthetic route can be summarized as follows:

Starting Materials: 4-oxopiperidine, ethyl iodide, and methyl iodide.

Reaction Conditions: The reaction is usually conducted in an inert atmosphere, such as nitrogen or argon, to prevent unwanted side reactions. The temperature is maintained at room temperature or slightly elevated to facilitate the reaction.

Procedure: 4-oxopiperidine is dissolved in an appropriate solvent, such as acetonitrile or dichloromethane. Ethyl iodide and methyl iodide are then added to the solution, and the mixture is stirred for several hours.

Industrial production methods may involve similar steps but on a larger scale, with additional purification steps to ensure high purity and yield.

Chemical Reactions Analysis

1-Ethyl-1-methyl-4-oxopiperidin-1-ium iodide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the keto group to a hydroxyl group, forming 1-ethyl-1-methyl-4-hydroxypiperidin-1-ium iodide. Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the quaternary ammonium center, where nucleophiles such as hydroxide or cyanide ions replace the iodide ion.

Hydrolysis: The compound can undergo hydrolysis under acidic or basic conditions to yield 4-oxopiperidine and the corresponding alkyl iodides.

Mechanism of Action

The mechanism of action of 1-Ethyl-1-methyl-4-oxopiperidin-1-ium iodide involves its interaction with biological membranes and enzymes. The quaternary ammonium group allows it to interact with negatively charged sites on cell membranes, potentially disrupting membrane integrity and leading to cell lysis. Additionally, it can inhibit enzyme activity by binding to active sites or altering enzyme conformation .

Comparison with Similar Compounds

1-Ethyl-1-methyl-4-oxopiperidin-1-ium iodide can be compared with other similar compounds, such as:

1,1-Dimethyl-4-oxopiperidin-1-ium iodide: This compound has two methyl groups instead of an ethyl and a methyl group. It exhibits similar reactivity but may have different biological activity due to the difference in alkyl substitution.

1-Benzyl-1-methyl-4-oxopiperidin-1-ium iodide: The presence of a benzyl group instead of an ethyl group can significantly alter the compound’s chemical and biological properties, making it more lipophilic and potentially more active against certain biological targets.

Synthesis routes and methods I

Procedure details

To a solution of 1-ethyl-4-oxopiperidine (25 g, 0.197 mol) in acetone (250 ml) at RT in a water bath was added methyl iodide (15.5 ml, 0.25 mol) at such a rate to keep the temperature below 30° C. The mixture was filtered and the precipitate washed with acetone and dried to yield 1-ethyl-1-methyl-4-oxopiperidinium iodide (45 g) (LC/MS: Rt 0.38, [M+H]+ 143).

Synthesis routes and methods II

Procedure details

Iodomethane (65 mL; 1.00 mol) was added in portions to a solution of 1-ethyl-4-piperidone (100 g; 0.79 mol) in acetone (1 L) at 20-30° C. (internal, ice cooling). After stirring for 3 h more the title compound (D13) was obtained by filtration washing with acetone (189 g).